![molecular formula ClF3<br>ClF B1209332 Chlorine fluoride CAS No. 7790-89-8](/img/structure/B1209332.png)
Chlorine fluoride
Overview
Description
Chlorine fluoride is an interhalogen compound containing only chlorine and fluorine . There are three types of chlorine fluorides: Chlorine monofluoride (ClF), Chlorine trifluoride (ClF3), and Chlorine pentafluoride (ClF5) .
Synthesis Analysis
This compound can be synthesized through various methods. For instance, a site-selective nucleophilic ring-opening reaction of α-aryl azetidinium salts has been used to synthesize tertiary alkyl fluorides and chlorides . Another method involves the chlorine-fluorine exchange of (hetero)aryl tetrafluorosulfanyl chlorides by AgBF4 .Molecular Structure Analysis
The molecular structure of this compound varies depending on the type. For example, Chlorine monofluoride has a molecular weight of 54.45 g/mol . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
This compound can participate in various chemical reactions. For example, Chlorine gas reacts with fluorine gas to form chlorine trifluoride . Fluorine substitution can dramatically influence the chemical outcome of fluoroalkylation reactions .Physical And Chemical Properties Analysis
This compound has unique physical and chemical properties. For instance, Chlorine monofluoride has a melting point of -155.6 °C and a boiling point of -100 °C . Chlorine trifluoride appears as a colorless gas or greenish-yellow liquid with a pungent odor .Mechanism of Action
Target of Action
Chlorine fluoride, also known as chlorine monofluoride, is a highly reactive compound that interacts with a wide variety of substances . Its primary targets are proteins and organelles within cells . The fluoride ion, a component of this compound, has been shown to interact with many cations, including hydrogen and a wide variety of metals .
Mode of Action
The mechanism of this compound toxicity can be broadly attributed to four mechanisms: inhibition of proteins, organelle disruption, altered pH, and electrolyte imbalance . The fluoride ion in this compound can inhibit proteins, disrupt organelles, alter pH levels, and cause electrolyte imbalances .
Biochemical Pathways
This compound affects several biochemical pathways. It inhibits the glycolytic pathway, phosphatase, and protein synthesis . It also disrupts the normal functioning of mitochondria and endoplasmic reticulum, leading to cellular apoptosis .
Pharmacokinetics
The pharmacokinetics of this compound, like other fluoride-containing compounds, involves absorption, distribution, metabolism, and excretion (ADME) . This compound can enter the body through various routes, such as oral, intravenous, intramuscular, topical, inhalational, and intranasal . Once absorbed, it is distributed throughout the body, metabolized, and eventually excreted .
Result of Action
Exposure to high concentrations of this compound results in a wide array of toxicity phenotypes. This includes oxidative stress, organelle damage, and apoptosis in single cells, and skeletal and soft tissue damage in multicellular organisms . It can also cause less development of plants by affecting several pathways associated with photosynthesis, respiration, protein synthesis, carbohydrate metabolism, and nucleotide synthesis .
Action Environment
The action, efficacy, and stability of this compound are influenced by various environmental factors. Natural resources and manufactured-generated industrial pollutants are the primary sources of excessive fluoride in the environment . Fluoride is naturally added to ground and surface water by fluoride-rich natural rocks and soil that water interacts with them . The fluoride content in the environment can also be affected by factors such as volcanic rocks, granite and gneissic rocks, and sediments of marine origin in mountainous areas .
Advantages and Limitations for Lab Experiments
Chlorine fluoride is a highly reactive and powerful oxidizing agent that can be used in a wide range of laboratory experiments. It is particularly useful for the synthesis of fluorine-containing compounds and the investigation of the mechanism of action of oxidizing agents. However, due to its highly toxic nature, it requires careful handling and storage, and should only be used by trained professionals in a well-ventilated laboratory.
Future Directions
There are several potential future directions for research on Chlorine fluoride fluoride. One area of interest is the development of new synthetic methods for the production of this compound fluoride and other fluorine-containing compounds. Another area of interest is the investigation of the properties of transition metal fluorides and their potential applications in catalysis and other areas of chemistry. Finally, there is a need for further research on the toxicity and environmental impact of this compound fluoride, particularly with regard to its use in industrial applications.
Scientific Research Applications
Chlorine fluoride has been used in various scientific research applications, including the study of the mechanism of action of oxidizing agents, the synthesis of fluorine-containing compounds, and the investigation of the properties of transition metal fluorides. This compound is also used in the production of uranium hexafluoride, which is an important compound used in the nuclear fuel cycle.
Safety and Hazards
Chlorine fluoride can pose several safety hazards. It is a severe irritant to the skin, eyes, and mucous membrane. Exposure to this gas can cause lung damage . Overexposure to fluoride exceeding the permissible limit (1.5 mg/l as per WHO) causes several diseases in human beings, such as teeth mottling, thyroid inflammation, dental fluorosis, skeletal fluorosis, lesions in the kidney, and other organs .
properties
InChI |
InChI=1S/ClF/c1-2 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMRRUNXAWXNVFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
FCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ClF | |
Record name | chlorine fluoride | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Chlorine_fluoride | |
Description | Chemical information link to Wikipedia. | |
Record name | Chlorine monofluoride | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Chlorine_monofluoride | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50894057 | |
Record name | Chlorine monofluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50894057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
54.45 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless gas; Slightly yellow when liquid; [Merck Index] | |
Record name | Chlorine monofluoride | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/8327 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
7790-89-8, 21377-80-0 | |
Record name | Chlorine fluoride (ClF) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7790-89-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Chlorine monofluoride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007790898 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 35Chlorine monofluoride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021377800 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Chlorine monofluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50894057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Chlorine fluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.300 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | CHLORINE MONOFLUORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UE4699O6C6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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